Cas no 1865072-28-1 (2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid
• CAS No: 1865072-28-1
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 5713060
• PubChem ID: 130519038
• Update Time: 2025-06-08

2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138235
• 1865072-28-1
• 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroaceticacid
• 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid
• 1H-Imidazole-5-acetic acid, α,α-difluoro-1,2-dimethyl-

• Inchi： 1S/C7H8F2N2O2/c1-4-10-3-5(11(4)2)7(8,9)6(12)13/h3H,1-2H3,(H,12,13)
• InChI Key： GTMHBVORRAORER-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CN=C(C)N1C)F

Computed Properties

• Exact Mass: 190.05538383g/mol
• Monoisotopic Mass: 190.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 360.2±37.0 °C(Predicted)
• pka: 0.83±0.10(Predicted)

Additional information on 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid (CAS No. 1865072-28-1)

The compound 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid (CAS No. 1865072-28-1) is a fluorinated imidazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoroacetic acid moiety attached to a 1,2-dimethylimidazole ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid aligns with this trend, as the difluoro group improves its pharmacokinetic properties. This compound is often explored in the context of medicinal chemistry and catalyst design, where its electronic effects and steric properties are leveraged to optimize reaction pathways.

One of the most searched topics related to this compound is its synthetic methodology. Researchers frequently inquire about efficient routes to produce 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid at scale. Common approaches include the fluorination of precursor imidazole derivatives or the coupling of 1,2-dimethylimidazole with difluoroacetyl reagents. These methods are critical for ensuring high yield and purity, which are essential for downstream applications.

Another area of interest is the compound's potential in cancer research. Fluorinated imidazoles are known to interact with key biological targets, such as kinases and receptors, making them candidates for targeted therapy. While CAS No. 1865072-28-1 is still under investigation, preliminary studies suggest it could play a role in inhibiting specific pathways involved in cell proliferation. This has sparked discussions in academic forums and patent filings, highlighting its commercial and therapeutic potential.

From an industrial perspective, the compound's stability and solubility profile are frequently debated. Users often search for solubility data and storage conditions for 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid, as these factors influence its handling and formulation. Proper storage in anhydrous environments and avoidance of prolonged exposure to light are recommended to maintain its integrity.

Environmental and regulatory considerations are also trending topics. Although 1865072-28-1 is not classified as hazardous, its environmental impact is monitored due to the persistence of fluorinated compounds. Researchers are investigating biodegradation pathways and green chemistry alternatives to minimize ecological footprints. These efforts align with global sustainability goals and regulatory frameworks like REACH.

In summary, 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2,2-difluoroacetic acid (CAS No. 1865072-28-1) is a versatile compound with growing relevance in multiple scientific domains. Its applications span from drug development to material science, driven by its unique chemical properties. As research progresses, this compound is expected to feature prominently in patents and publications, solidifying its role in modern chemistry.